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Compound of Interest

Compound Name: Isoxaben

Cat. No.: B1672637 Get Quote

Introduction

Isoxaben is a pre-emergent herbicide widely utilized for the control of broadleaf weeds in

various settings, including turf, ornamental horticulture, and non-bearing fruit and nut trees.[1]

[2][3][4] Its mode of action involves the inhibition of cellulose biosynthesis, which disrupts cell

wall formation in susceptible plants, ultimately preventing weed germination.[2] In a

greenhouse setting, precise application of Isoxaben is crucial to ensure efficacy against target

weeds while minimizing phytotoxicity to ornamental crops. These application notes and

protocols are designed for researchers, scientists, and drug development professionals to

provide a comprehensive guide for conducting greenhouse experiments with Isoxaben.

Data Presentation

The following tables summarize quantitative data on Isoxaben application rates, phytotoxicity

on various ornamental species, and its efficacy in controlling common greenhouse weeds.

Table 1: Isoxaben Application Rates in Greenhouse and Nursery Experiments
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Formulation
Application
Rate (lb
ai/acre)

Application
Method

Experimental
Setting

Reference

Isoxaben

(Generic)
0.05 - 1.0

Incorporated into

potting soil
Greenhouse

Gallery 75DF 0.5, 1.0, 2.0
Over-the-top

spray
Field Container

Gallery SC 0.5, 1.0, 2.0
Over-the-top

spray
Field Container

Quali-Pro

Isoxaben 75 WG
0.66, 1.00, 1.33 Spray Not Specified

Isoxaben

(Generic)

0.56, 0.84, 1.12

kg ai/ha
Spray

Field Flats

(moved to

greenhouse)

Snapshot 2.5TG

(Trifluralin +

Isoxaben)

2.5, 5.0, 10.0 Granular Field Container

Isoxaben

(Generic)

3 rates (specifics

not listed)

Over-the-top

spray

Container-grown

ornamentals

Table 2: Phytotoxicity of Isoxaben on Ornamental Plants
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Plant Species
Isoxaben
Formulation

Application
Rate (lb
ai/acre)

Injury
Symptoms

Reference

Various

Ornamental

Species

Isoxaben
0.05 - 1.0

(incorporated)

Root nubbing,

root stunting,

root discoloration

Astilbe sp. Gallery 75DF Not specified Exhibited injury

Athyrium filix-

femina
Gallery 75DF Not specified Exhibited injury

Buddleia davidii Gallery 75DF Not specified Exhibited injury

Dendranthema x

morifolium
Gallery 75DF Not specified Exhibited injury

Digitalis

purpurea
Gallery 75DF Not specified Exhibited injury

Echinacea

purpurea
Gallery 75DF Not specified Exhibited injury

Stachys

byzantine
Gallery 75DF Not specified Exhibited injury

Thymus sp. Gallery 75DF Not specified Exhibited injury

Euonymus

fortunei 'Emerald

n Gold'

Isoxaben 3 rates
Reduced plant

height

Calluna vulgaris Isoxaben 3 rates
No significant

effect

Ilex crenata

'Green Island'
Isoxaben 3 rates Not affected

Table 3: Efficacy of Isoxaben on Common Weeds in Greenhouse/Nursery Settings
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Weed Species
Isoxaben
Formulation

Application
Rate

Control Level Reference

Purslane,

Common

Groundsel,

Barnyardgrass,

Yellow Foxtail,

Annual

Bluegrass

Gallery 75DF
1 and 2 lb ai/acre

(Drench)
Excellent

Yellow Rocket Isoxaben
0.56, 0.84, 1.12

kg ai/ha

>70% control at

6 months after

fall application

Buckhorn

Plantain
Isoxaben

0.84 and 1.12 kg

ai/ha

>70% control at

3 months after

fall application

Spotted Spurge Isoxaben All rates Unacceptable

Common

Groundsel
Isoxaben Not specified Not controlled

Bittercress Isoxaben Higher rates
Significantly

reduced

Pearlwort Isoxaben Two higher rates Very good

Shepherdspurse Isoxaben
Increased with

rate

More effective at

higher rates

Grass Weeds Isoxaben All rates Not controlled

Experimental Protocols
Protocol 1: Soil Incorporation of Isoxaben for Potting Media

This protocol is adapted from greenhouse studies evaluating the phytotoxic effects of Isoxaben
when incorporated into potting soils.
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Objective: To evaluate the effect of soil-incorporated Isoxaben on weed control and ornamental

plant phytotoxicity.

Materials:

Isoxaben formulation (e.g., Gallery 75DF, Quali-Pro Isoxaben 75 WG)

Standard greenhouse potting medium

Experimental ornamental plant liners or seeds

Target weed seeds

Pots or trays

Personal Protective Equipment (PPE) as per product label

Calibrated scale and application equipment

Procedure:

Soil Preparation: Use a standard, well-drained potting medium. Ensure the soil is free of

clods and existing weeds.

Rate Calculation: Determine the application rates to be tested (e.g., 0.05 to 1.0 lb/A).

Convert the rate to the amount of Isoxaben needed per volume of soil.

Application:

For wettable granule (WG) or dry flowable (DF) formulations, create a stock solution and

apply it evenly to the soil.

Thoroughly mix the treated soil to ensure uniform distribution of the herbicide.

Potting: Fill pots or trays with the treated potting medium.

Planting: Immediately plant ornamental liners or sow seeds into the treated soil.

Weed Seeding: If evaluating efficacy, sow target weed seeds onto the soil surface.

Methodological & Application
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Activation: Irrigate the pots with approximately 0.5 inches of water to activate the herbicide.

Isoxaben is stable on the soil surface for up to 21 days but requires moisture for activation.

Greenhouse Conditions: Maintain standard greenhouse conditions for the duration of the

experiment.

Data Collection:

Assess weed emergence and control at predetermined intervals.

Evaluate ornamental plants for signs of phytotoxicity, such as root stunting, discoloration,

leaf cupping, or chlorosis.

Collect data on plant height, width, and biomass.

Protocol 2: Over-the-Top Spray Application of Isoxaben

This protocol is based on studies evaluating the crop safety of Isoxaben applied as a spray

over established ornamental plants.

Objective: To assess the efficacy and phytotoxicity of Isoxaben applied as an over-the-top

spray in a greenhouse setting.

Materials:

Isoxaben formulation (e.g., Gallery SC, Gallery 75DF)

Established ornamental plants in containers

Target weed seeds (optional, for efficacy testing)

Calibrated sprayer with appropriate nozzles

Personal Protective Equipment (PPE)

Procedure:

Methodological & Application
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Plant and Soil Preparation: Use established, well-rooted ornamental plants. The soil surface

should be free of weeds, debris, and clods. Ensure the soil is settled and without cracks.

Application Timing: Apply before weed seeds germinate.

Rate Calculation: Determine the desired application rates (e.g., 0.5, 1.0, and 2.0 lb ai per

acre).

Spray Application:

Calibrate the sprayer to deliver a uniform spray volume (e.g., 10 gallons or more of water

carrier per acre).

Apply the Isoxaben solution as an over-the-top spray to the ornamental plants and soil

surface.

Activation: Within a few hours of application, irrigate with 0.5 inches of water to wash the

herbicide off the foliage and activate it in the soil.

Experimental Design: Include an untreated control and a sufficient number of replicates for

each treatment.

Data Collection:

Record phytotoxicity on a scale of 0 to 10 (0 = no phytotoxicity; 10 = complete kill) at

regular intervals (e.g., 1, 2, and 4 weeks after application).

Measure plant growth parameters.

If applicable, assess weed control.

Visualizations
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Preparation Phase

Application Phase

Post-Application Phase

Data Collection

Prepare Potting Medium

Calculate Isoxaben Rates

Apply & Mix Isoxaben into Soil

Fill Pots with Treated Soil

Plant Ornamentals & Sow Weed Seeds

Irrigate to Activate Herbicide

Maintain in Greenhouse

Assess Weed Control & Phytotoxicity

Click to download full resolution via product page

Caption: Workflow for Soil Incorporation of Isoxaben.
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Preparation Phase

Application Phase

Post-Application Phase

Data Collection

Prepare Established Ornamentals in Pots

Ensure Weed-Free & Settled Soil

Calculate Isoxaben Spray Rates
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Irrigate to Activate
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Caption: Workflow for Over-the-Top Spray Application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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